![molecular formula C14H15NO2 B7505938 N-ethyl-N-(2-methylphenyl)furan-3-carboxamide](/img/structure/B7505938.png)
N-ethyl-N-(2-methylphenyl)furan-3-carboxamide
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Overview
Description
N-ethyl-N-(2-methylphenyl)furan-3-carboxamide, commonly known as NM-2201, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. It is a potent agonist of the cannabinoid receptors, which are involved in various physiological and pathological processes in the body.
Mechanism of Action
NM-2201 acts as a potent agonist of the cannabinoid receptors, particularly CB1 and CB2. These receptors are G protein-coupled receptors that are widely expressed in the central nervous system and peripheral tissues. Activation of these receptors by NM-2201 leads to the inhibition of adenylate cyclase, resulting in decreased cAMP levels and subsequent modulation of intracellular signaling pathways. This, in turn, leads to various biochemical and physiological effects, including analgesia, sedation, and altered mood.
Biochemical and Physiological Effects:
NM-2201 has been shown to produce a range of biochemical and physiological effects in animal studies, including analgesia, sedation, hypothermia, and altered locomotor activity. It has also been shown to affect various neurotransmitter systems, including dopamine, serotonin, and glutamate. These effects suggest that NM-2201 may have potential therapeutic applications in the treatment of pain, anxiety, and other disorders.
Advantages and Limitations for Lab Experiments
One advantage of using NM-2201 in lab experiments is its high potency and selectivity for cannabinoid receptors, which allows for precise and specific manipulation of these receptors. However, one limitation of using NM-2201 is its potential for abuse and dependence, which may limit its use in certain research settings. Additionally, as with any synthetic compound, the purity and stability of NM-2201 must be carefully monitored to ensure reliable and reproducible results.
Future Directions
There are several future directions for research on NM-2201, including the investigation of its potential therapeutic applications in the treatment of pain, anxiety, and other disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of NM-2201 and its effects on various neurotransmitter systems. Finally, the development of more selective and potent synthetic cannabinoids may lead to the discovery of new therapeutic targets and treatment options.
Synthesis Methods
NM-2201 can be synthesized using various methods, including the condensation of 2-methylphenylacetonitrile with furan-3-carboxylic acid, followed by reduction and amidation. Another method involves the reaction of 2-methylphenylacetonitrile with furan-3-carboxylic acid chloride, followed by reduction and amidation. Both methods result in the formation of NM-2201 as a white powder, which is then purified by recrystallization.
Scientific Research Applications
NM-2201 has potential applications in various fields of scientific research, including pharmacology, toxicology, and neuroscience. It can be used to study the mechanism of action of cannabinoid receptors, which are involved in pain management, appetite regulation, and immune function. NM-2201 can also be used to investigate the effects of synthetic cannabinoids on the brain and behavior, as well as their potential therapeutic applications.
properties
IUPAC Name |
N-ethyl-N-(2-methylphenyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-3-15(13-7-5-4-6-11(13)2)14(16)12-8-9-17-10-12/h4-10H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNTVNTLEBSHJQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1C)C(=O)C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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